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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775

In-Depth Technical Guide: 1-Bromotetradecane-
D29

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromotetradecane-D29, a
deuterated analog of 1-bromotetradecane. This document is intended for researchers and
professionals in the fields of chemistry, pharmacology, and drug development, offering detailed
information on its properties, synthesis, and potential applications, particularly in metabolic
research and as an analytical standard.

Core Compound Data

Parameter Value Reference
CAS Number 347841-80-9 [1][2]
Molecular Formula C14D29Br [1]
Molecular Weight 306.46 g/mol [1][2]

1-Tetradecyl Bromide-d29,
Synonyms Myristyl Bromide-d29, n- [1]
Tetradecyl-1-bromide-d29

Isotopic Enrichment >98 atom % D [3]
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Physicochemical Properties of the Non-Deuterated
Analog (1-Bromotetradecane)

While specific experimental data for the D29 analog is limited, the properties of the non-
deuterated form (CAS: 112-71-0, MW: 277.28 g/mol ) provide a useful baseline.

Property Value Reference

Clear colorless to pale yellow

Appearance quid [41[5][6]
Boiling Point 175-178 °C at 20 mmHg

Melting Point 5-6 °C

Density 0.932 g/mL at 25 °C

Solubili Insoluble in water; soluble in
olubility _
organic solvents.

Synthesis of Deuterated Alkyl Halides: A General
Overview

The synthesis of 1-Bromotetradecane-D29 involves the incorporation of deuterium atoms into
the tetradecane chain followed by bromination. While a specific, detailed protocol for 1-
Bromotetradecane-D29 is not readily available in public literature, general methods for the
synthesis of deuterated long-chain alkyl halides can be adapted. A common strategy involves
the deuteration of a suitable precursor, such as a fatty acid or alcohol, followed by conversion
to the corresponding alkyl bromide.

One potential synthetic pathway could involve the reduction of a fully deuterated myristic acid
(Tetradecanoic acid-D27) to the corresponding deuterated alcohol (1-Tetradecanol-D29),
followed by bromination.

lllustrative Synthetic Workflow
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Caption: General synthetic workflow for 1-Bromotetradecane-D29.

Experimental Protocols: General Applications of
Deuterated Compounds

Due to the lack of specific published experimental protocols for 1-Bromotetradecane-D29, this
section outlines general methodologies where this and similar deuterated compounds find
application, primarily as internal standards and tracers in metabolic studies.

Use as an Internal Standard in Mass Spectrometry

Objective: To accurately quantify the non-deuterated analog (1-bromotetradecane) or related
long-chain alkyl compounds in a complex matrix.

Methodology:

Sample Preparation: A known amount of 1-Bromotetradecane-D29 is spiked into the
biological or environmental sample containing the analyte of interest.

» Extraction: The analyte and the internal standard are co-extracted from the matrix using an
appropriate organic solvent.

e Analysis by GC-MS or LC-MS: The extracted sample is injected into a gas chromatograph
(GC) or liquid chromatograph (LC) coupled to a mass spectrometer (MS).

e Quantification: The analyte is quantified by comparing the peak area of its characteristic
mass-to-charge ratio (m/z) to the peak area of the m/z of the deuterated internal standard.
The stable isotope-labeled standard co-elutes with the analyte but is distinguishable by its
higher mass, correcting for variations in sample preparation and instrument response.
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Use as a Tracer in Metabolic Studies

Objective: To trace the metabolic fate of long-chain alkyl compounds in a biological system.

Methodology:

Administration: 1-Bromotetradecane-D29 is introduced into the biological system (e.qg., cell
culture, animal model).

e Incubation and Sampling: The system is incubated for a defined period, and samples (e.g.,
cell lysates, tissues, plasma) are collected at various time points.

o Metabolite Extraction: Metabolites are extracted from the collected samples.

e Analysis by Mass Spectrometry: The extracts are analyzed by high-resolution mass
spectrometry to identify and quantify metabolites that have incorporated the deuterium-
labeled tetradecyl chain. This allows for the elucidation of metabolic pathways, including
degradation, modification, and incorporation into more complex lipids.

Signaling Pathways and Logical Relationships

The primary utility of 1-Bromotetradecane-D29 in research is not as a modulator of signaling
pathways itself, but as a tool to study these pathways. For instance, if 1-bromotetradecane or a
related molecule is found to influence a particular signaling cascade, the deuterated analog can
be used to trace its metabolic conversion and identify the active metabolite responsible for the
effect.

Logical Workflow for Investigating Metabolic Impact on
Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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